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Compound of Interest

Compound Name: Quetiapine Dimer Impurity-d8

Cat. No.: B15557811

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quetiapine Dimer Impurity-d8 is the deuterium-labeled form of Quetiapine Dimer Impurity, a
known process-related impurity in the manufacturing of the atypical antipsychotic drug
Quetiapine.[1] This isotopically labeled compound serves as a critical internal standard for the
guantitative analysis of the corresponding non-labeled impurity in Quetiapine drug substances
and formulations by analytical techniques such as Nuclear Magnetic Resonance (NMR), Gas
Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry
(LC-MS).[2] The use of a stable isotope-labeled internal standard is essential for achieving high
accuracy and precision in analytical methods by correcting for variations in sample preparation
and instrument response.

Chemical Identity and Properties

The fundamental characteristics of Quetiapine Dimer Impurity-d8 and its non-labeled
counterpart are summarized below.
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11,11'-(1,4-Piperazinediyl)bis- o
1,4-Bis(dibenzo[b,f][3]

Synonyms dibenzolb,f][3][5]thiazepine-
ynony AR P [5]thiazepin-11-yl)piperazine[7]
dsg[6]
Molecular Formula C30H16DsN4S2[1] C30H24NaS2[4]
Molecular Weight 512.72 g/mol [1] 504.67 g/mol [4]
) ) Not specified in the search
Appearance Off-White Solid[6]
results.
CAS Number Not available[1] 945668-94-0[4]
Synthesis

Synthesis of Non-Labeled Quetiapine Dimer Impurity

A detailed experimental protocol for the synthesis of the deuterated Quetiapine Dimer
Impurity-d8 is not publicly available. However, a method for the preparation of the non-labeled
Quetiapine Dimer Impurity (also known as Quetiapine EP Impurity D) has been described. This
synthesis involves the reaction of 11-chloro-dibenzol[b,f][3][5]thiazepine with piperazine in the
presence of a catalyst and a base in a suitable solvent.

Experimental Protocol:

A detailed experimental protocol for the synthesis of Quetiapine Dimer Impurity-d8 is not
available in the public domain. The synthesis of the non-labeled Quetiapine Dimer Impurity is
described in the literature, and a potential pathway for the deuterated version would likely
involve the use of piperazine-d8 as a starting material.

Analytical Characterization

Detailed analytical data such as *H NMR, 3C NMR, and mass spectra for Quetiapine Dimer
Impurity-d8 are not publicly available and are typically provided by commercial suppliers in
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their Certificate of Analysis. However, the characterization of the non-labeled Quetiapine Dimer
Impurity has been reported in the literature.[3]

Mass Spectrometry

The fragmentation pattern of the non-labeled Quetiapine Dimer Impurity would be expected to
be similar to that of Quetiapine, with characteristic ions corresponding to the dibenzolb,f][3]
[5]thiazepine moiety. High-resolution mass spectrometry is a key technique for the identification
and structural elucidation of such impurities.[9][10]

Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H and 3C NMR spectra of the non-labeled Quetiapine Dimer Impurity have been
described.[5] For the d8-labeled analogue, the signals corresponding to the piperazine ring
protons would be absent in the H NMR spectrum, and the corresponding carbon signals in the
13C NMR spectrum would show coupling to deuterium.

Formation and Control in Drug Manufacturing

Quetiapine Dimer Impurity is a process-related impurity that can form during the synthesis of
Quetiapine. Its formation is typically a result of the reaction of two molecules of an activated

dibenzolb,f][3][5]thiazepine intermediate with one molecule of piperazine. The control of this

impurity to within acceptable limits, as defined by regulatory bodies, is a critical aspect of the
quality control of Quetiapine manufacturing.[3]

Application in Pharmaceutical Analysis

Quetiapine Dimer Impurity-d8 is primarily used as an internal standard in analytical methods
developed for the quantification of Quetiapine Dimer Impurity in bulk Quetiapine and its
pharmaceutical formulations. The use of a stable isotope-labeled internal standard is the gold
standard for quantitative mass spectrometry-based assays due to its ability to mimic the
analyte's behavior during sample extraction, derivatization, and ionization, thereby providing
more accurate and reliable results.[2]

Visualizations
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Logical Workflow: Synthesis of Quetiapine Dimer
Impurity

The following diagram illustrates the logical steps involved in the synthesis of the non-
deuterated Quetiapine Dimer Impurity.

Synthesis of Quetiapine Dimer Impurity

Reactants Reaction Conditions

(11 hl ibenzo[b,f][1,4]thi ) ( ipe ) (Solvenl (eg., Xylene)) (Calalysl (e.g., Potassium Iodide)) (Base (e.g., Potassium Carbonate)) (Heal (105-115 “C))

Quetiapine Dimer Impurity
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Caption: Logical workflow for the synthesis of the non-deuterated Quetiapine Dimer Impurity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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